Cas no 2639409-82-6 (4-(benzyloxy)carbonyl-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid)

• Product Name: 4-(benzyloxy)carbonyl-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid
• CAS No: 2639409-82-6
• MF: C₁₇H₁₅NO₄S
• MW: 329.37030339241
• CID: 5641706
• PubChem ID: 165897431
• Update Time: 2025-06-09

4-(benzyloxy)carbonyl-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27782604
• 4-[(benzyloxy)carbonyl]-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid
• 2639409-82-6
• 4-(benzyloxy)carbonyl-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid

• Inchi： 1S/C17H15NO4S/c19-16(20)13-6-7-15-14(10-13)18(8-9-23-15)17(21)22-11-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2,(H,19,20)
• InChI Key： FNXCQPNGXULKTE-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C(=O)O)=CC=2N(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 329.07217913g/mol
• Monoisotopic Mass: 329.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 92.1Ų

Additional information on 4-(benzyloxy)carbonyl-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid

Recent Advances in the Study of 4-(benzyloxy)carbonyl-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid (CAS: 2639409-82-6)

The compound 4-(benzyloxy)carbonyl-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid (CAS: 2639409-82-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzothiazine core and carboxylic acid functionality, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and neurodegenerative diseases.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymatic pathways. Researchers have demonstrated that derivatives of 4-(benzyloxy)carbonyl-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid exhibit promising inhibitory activity against kinases involved in inflammatory responses. These findings were published in a 2023 study in the Journal of Medicinal Chemistry, where the compound's structural versatility was highlighted as a critical factor in optimizing binding affinity and selectivity.

In addition to its pharmacological potential, recent investigations have focused on the compound's physicochemical properties and stability under various conditions. A 2024 study in the European Journal of Pharmaceutical Sciences utilized advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to characterize the degradation pathways of 4-(benzyloxy)carbonyl-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid. The study revealed that the compound remains stable under physiological pH conditions, making it a viable candidate for further preclinical development.

Another area of interest is the compound's potential application in the design of prodrugs. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described the synthesis of prodrug derivatives of 4-(benzyloxy)carbonyl-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid, which demonstrated enhanced bioavailability and targeted delivery in in vitro models. These prodrugs were designed to release the active moiety selectively in disease-specific microenvironments, such as tumor tissues or inflamed regions, thereby minimizing off-target effects.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4-(benzyloxy)carbonyl-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid. A 2023 review in Organic Process Research & Development highlighted the need for more efficient synthetic routes to reduce production costs and improve yield. Recent efforts have focused on catalytic methods and green chemistry approaches to address these issues, with some success in optimizing reaction conditions.

In conclusion, 4-(benzyloxy)carbonyl-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid (CAS: 2639409-82-6) represents a versatile and pharmacologically relevant scaffold with significant potential in drug discovery. Ongoing research aims to further elucidate its mechanisms of action, optimize its derivatives for clinical use, and overcome synthetic challenges. The compound's unique structural features and bioactive properties position it as a promising candidate for the development of next-generation therapeutics.